![molecular formula C15H19N3OS B6444044 1-(4-ethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide CAS No. 2549000-04-4](/img/structure/B6444044.png)
1-(4-ethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
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Overview
Description
Benzothiazole derivatives are a class of compounds that have been extensively studied due to their wide range of biological activities . They are often used in the development of new drugs .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves the use of hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl) under relatively mild reaction conditions .Molecular Structure Analysis
Benzothiazole derivatives have a bicyclic structure with sulfur and nitrogen atoms at positions 1 and 3, respectively . The molecular structure can be influenced by the substituents at different positions on the benzothiazole ring .Chemical Reactions Analysis
The chemical reactions of benzothiazole derivatives can vary widely depending on the substituents present on the benzothiazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can be influenced by the substituents on the benzothiazole ring .Scientific Research Applications
Anti-Tubercular Activity
Benzothiazole-based compounds, including “1-(4-ethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide”, have been synthesized and studied for their anti-tubercular properties . These compounds have shown promising in vitro and in vivo activity against M. tuberculosis .
Green Chemistry
Benzothiazoles play an important role in the field of green chemistry . They are synthesized from condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .
Metal Extraction
Benzothiazole derivatives have been reported as potential ligands for metal extraction . This application is based on the ability of these compounds to form complexes with various metals .
Optical Materials
Benzothiazole compounds have been used as optical materials . Their unique optical properties make them suitable for use in various optical devices .
Fibroblast Growth Factor Antagonists
Some benzothiazole derivatives have been studied for their potential use as fibroblast growth factor antagonists . These compounds could have potential applications in the treatment of diseases related to fibroblast growth factor .
Autotaxin Inhibitors
Benzothiazole compounds have been investigated as potential autotaxin inhibitors . Autotaxin is an enzyme that has been implicated in various diseases, including cancer .
Anti-Cancer Activity
Benzothiazoles have been associated with diverse biological activities including anti-cancer . They have shown promising results in inhibiting the growth of various types of cancer cells .
Anti-Inflammatory Activity
Benzothiazoles have been investigated for their anti-inflammatory activities . They could potentially be used in the treatment of various inflammatory diseases .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to the inhibition of the aforementioned enzymes . This inhibition disrupts the normal functioning of the bacteria, leading to their death.
Biochemical Pathways
The inhibition of the enzymes mentioned above would disrupt several biochemical pathways essential for the survival and proliferation of bacteria .
Pharmacokinetics
Benzothiazole derivatives have been reported to have a favorable pharmacokinetic profile .
Result of Action
The inhibition of the enzymes by benzothiazole derivatives leads to the disruption of essential biochemical pathways, resulting in the death of the bacteria .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-ethyl-1,3-benzothiazol-2-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3OS/c1-2-10-4-3-5-12-13(10)17-15(20-12)18-8-6-11(7-9-18)14(16)19/h3-5,11H,2,6-9H2,1H3,(H2,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOLJSKFLBGJLKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)SC(=N2)N3CCC(CC3)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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